Cas no 58981-27-4 (1-Propanone, 1-(2,3-dihydrobenzo[b]thien-5-yl)-)

1-Propanone, 1-(2,3-dihydrobenzo[b]thien-5-yl)- structure
58981-27-4 structure
Product Name:1-Propanone, 1-(2,3-dihydrobenzo[b]thien-5-yl)-
CAS No:58981-27-4
MF:C11H12OS
MW:192.277381896973
CID:340283
PubChem ID:12256134
Update Time:2025-04-19

1-Propanone, 1-(2,3-dihydrobenzo[b]thien-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-(2,3-dihydrobenzo[b]thien-5-yl)-
    • 1-(2,3-dihydro-1-benzothiophen-5-yl)propan-1-one
    • 5-propionyl-2,3-dihydrobenzo[b]thiophene
    • SCHEMBL10687927
    • GNJBHQXEQVHPPU-UHFFFAOYSA-N
    • 58981-27-4
    • DTXSID20482687
    • Inchi: 1S/C11H12OS/c1-2-10(12)8-3-4-11-9(7-8)5-6-13-11/h3-4,7H,2,5-6H2,1H3
    • InChI Key: GNJBHQXEQVHPPU-UHFFFAOYSA-N
    • SMILES: S1CCC2C=C(C(CC)=O)C=CC1=2

Computed Properties

  • Exact Mass: 192.06096
  • Monoisotopic Mass: 192.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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